Cas no 149977-36-6 (3-(1Z)-2-nitroprop-1-en-1-ylthiophene)

• Product Name: 3-(1Z)-2-nitroprop-1-en-1-ylthiophene
• CAS No: 149977-36-6
• MF: C₇H₇NO₂S
• MW: 169.200980424881
• MDL: MFCD01364322
• CID: 2778642
• PubChem ID: 817013
• Update Time: 2025-04-21

3-(1Z)-2-nitroprop-1-en-1-ylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-(1Z)-2-nitroprop-1-en-1-ylthiophene
• AKOS017433603
• Thiophene, 3-(2-nitro-1-propenyl)-
• DTXSID00404822
• 149977-36-6

• MDL： MFCD01364322
• Inchi： 1S/C7H7NO2S/c1-6(8(9)10)4-7-2-3-11-5-7/h2-5H,1H3
• InChI Key： XZGOEBZNMJQGQL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C=C(C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.01974964Da
• Monoisotopic Mass: 169.01974964Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 74.1Ų